Dimethyl[4-(1-prop-2-ynylbenzimidazol-2-yl)phenyl]amine

• IUPAC Name: N,N-dimethyl-4-(1-prop-2-ynylbenzimidazol-2-yl)aniline
• InChI: InChI=1S/C18H17N3/c1-4-13-21-17-8-6-5-7-16(17)19-18(21)14-9-11-15(12-10-14)20(2)3/h1,5-12H,13H2,2-3H3
• InChI Key: RAAVXFVNOAANEW-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=CC=C(C=C1)C2=NC3=CC=CC=C3N2CC#C
• Molecular Formula: C18H17N3
• Molecular Weight: 275.3 g/mol
• CAS No.: 872344-80-4

Description

Dimethyl[4-(1-prop-2-ynylbenzimidazol-2-yl)phenyl]amine is a complex organic compound. It contains an imidazole moiety, which is a five-membered heterocyclic ring that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. Imidazole is known for its broad range of chemical and biological properties and is the basic core of some natural products such as histidine, purine, histamine, and DNA-based structures.

Synthesis Analysis

The synthesis of imidazole-containing compounds typically involves the condensation of benzene rings possessing nitrogen-containing functional groups at the ortho position with various reagents. For instance, ortho-phenylenediamines can be reacted with benzaldehydes using sodium metabisulphite as an oxidation agent in a mixture of solvent under mild conditions.

Molecular Structure Analysis

Imidazole is amphoteric in nature, showing both acidic and basic properties. It is a white or colorless solid that is highly soluble in water and other polar solvents. Due to the presence of a positive charge on either of two nitrogen atoms, it shows two equivalent tautomeric forms.

Chemical Reactions Analysis

The derivatives of 1, 3-diazole show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal, and ulcerogenic activities. This suggests that this compound may also exhibit a wide range of biological activities.

Physical and Chemical Properties Analysis

Imidazole is a white or colorless solid that is highly soluble in water and other polar solvents. It shows both acidic and basic properties due to its amphoteric nature. It also exhibits a high degree of stability under ambient conditions.

Mechanism of Action

While the specific mechanism of action for Dimethyl[4-(1-prop-2-ynylbenzimidazol-2-yl)phenyl]amine is not mentioned in the retrieved papers, imidazole derivatives are known to have a broad range of biological activities. For example, they have been used as n-type dopants for C60 fullerene, which is an n-type semiconductor in organic and printed electronics.